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Compound of Interest

Methyl 2-hydroxy-5-
Compound Name:

methoxybenzoate

Cat. No.: B1350969

The logical and field-proven approach to synthesizing Methyl 2-hydroxy-5-methoxybenzoate

is a sequential two-step process. This method offers high yields and utilizes well-understood,
reliable chemical transformations.
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Kolbe-Schmitt Reaction Mechanism

4-Methoxyphenol + NaOH

eprotonation

Sodium 4-methoxyphenoxide
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Fischer Esterification Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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